Cas no 65483-96-7 (Phenol, 2-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)-)

• Product Name: Phenol, 2-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)-
• CAS No: 65483-96-7
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 398645
• PubChem ID: 2305193
• Update Time: 2025-04-19

Phenol, 2-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)-
• 6-(5-methyl-2-phenyl-1H-1,2,4-triazol-3-ylidene)cyclohexa-2,4-dien-1-one
• AKOS003662244
• 2-(5-Methyl-2-phenyl-2H-[1,2,4]triazol-3-yl)-phenol
• 2-(5-METHYL-2-PHENYL-1,2,4-TRIAZOL-3-YL)PHENOL
• 65483-96-7
• CHEMBL1503645
• ChemDiv2_000536
• AE-848/30690001
• HMS1370I08
• DTXSID40425374
• SCHEMBL14132969
• HMS2175N16
• SMR000145111
• 2-(3-methyl-1-phenyl-1H-1,2,4-triazol-5-yl)phenol
• Z57177790
• 1-phenyl-3-methyl-5-(o-hydroxyphenyl)-1,2,4-triazole
• Oprea1_085862
• MLS000550983

• Inchi： 1S/C15H13N3O/c1-11-16-15(13-9-5-6-10-14(13)19)18(17-11)12-7-3-2-4-8-12/h2-10,19H,1H3
• InChI Key： NKTIQWDZSVQQBM-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C1=NC(C)=NN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94